Cas no 54399-05-2 (2-[2-(bromomethyl)benzoyl]oxyethyl-trimethylazanium;iodide)

• Product name: 2-[2-(bromomethyl)benzoyl]oxyethyl-trimethylazanium;iodide
• CAS No: 54399-05-2
• MF: C₁₃H₁₉BrINO₂
• MW: 428.103935480118
• CID: 941059
• PubChem ID: 148678

2-[2-(bromomethyl)benzoyl]oxyethyl-trimethylazanium;iodide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(bromomethyl)benzoyl]oxyethyl-trimethylazanium,iodide
• 2-[2-(bromomethyl)benzoyl]oxyethyl-trimethylazanium
• AC1L3XLZ
• Ethanaminium, 2-((2-(bromomethyl)benzoyl)oxy)-N,N,N-trimethyl-, iodide (9CI)
• iodide
• NSC176031
• NSC-176031
• o-Bromomethylbenzoylcholine iodide
• SCHEMBL11767734
• DTXSID20969524
• 54399-05-2
• Ethanaminium, 2-((2-(bromomethyl)benzoyl)oxy)-N,N,N-trimethyl-, iodide
• NSC 176031
• 2-{[2-(Bromomethyl)benzoyl]oxy}-N,N,N-trimethylethan-1-aminium iodide
• 2-[2-(bromomethyl)benzoyl]oxyethyl-trimethylazanium;iodide

• Inchi： InChI=1S/C13H19BrNO2.HI/c1-15(2,3)8-9-17-13(16)12-7-5-4-6-11(12)10-14;/h4-7H,8-10H2,1-3H3;1H/q+1;/p-1
• InChI Key： IEZXZDCKMZQWHZ-UHFFFAOYSA-M
• SMILES： C[N+](C)(C)CCOC(=O)C1=CC=CC=C1CBr.[I-]

Computed Properties

• Exact Mass: 407.8152
• Monoisotopic Mass: 426.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 26.3
• LogP: -0.55150